3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one 3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
Brand Name: Vulcanchem
CAS No.: 571149-45-6
VCID: VC7628668
InChI: InChI=1S/C16H22N2OS/c1-12(2)8-4-3-7-11-18-15(19)13-9-5-6-10-14(13)17-16(18)20/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,17,20)
SMILES: CC(C)CCCCCN1C(=O)C2=CC=CC=C2NC1=S
Molecular Formula: C16H22N2OS
Molecular Weight: 290.43

3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

CAS No.: 571149-45-6

Cat. No.: VC7628668

Molecular Formula: C16H22N2OS

Molecular Weight: 290.43

* For research use only. Not for human or veterinary use.

3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one - 571149-45-6

Specification

CAS No. 571149-45-6
Molecular Formula C16H22N2OS
Molecular Weight 290.43
IUPAC Name 3-(6-methylheptyl)-2-sulfanylidene-1H-quinazolin-4-one
Standard InChI InChI=1S/C16H22N2OS/c1-12(2)8-4-3-7-11-18-15(19)13-9-5-6-10-14(13)17-16(18)20/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,17,20)
Standard InChI Key GIUUTHAMNCBDQR-UHFFFAOYSA-N
SMILES CC(C)CCCCCN1C(=O)C2=CC=CC=C2NC1=S

Introduction

3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a synthetic organic compound belonging to the quinazoline family. Quinazolines are known for their diverse biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties . This specific compound is characterized by its molecular formula C16H22N2OS and molecular weight of 290.4 g/mol. Its CAS number is 571149-45-6 .

Biological Activities

While specific biological activities of 3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one have not been extensively reported, quinazolines in general exhibit a wide range of biological effects. These include antimicrobial, anti-inflammatory, anticonvulsant, and anticancer activities . The presence of a sulfanyl group may contribute to its potential biological properties, as sulfur-containing compounds often show significant pharmacological activity.

Research and Development

Given the potential biological activities of quinazolines, further research into 3-(6-Methylheptyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one could involve exploring its pharmacological properties. This might include in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.

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